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Compound of Interest

Compound Name: [Des-Tyr1]-Met-Enkephalin

Cat. No.: B1671300 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of synthetic peptides such as [Des-Tyr1]-Met-Enkephalin is of utmost importance.

This guide provides immediate safety protocols, operational plans for handling and disposal,

and detailed procedural guidance to foster a secure laboratory environment and ensure

research integrity. While specific hazard data for [Des-Tyr1]-Met-Enkephalin is not fully

detailed, it should be handled as a potentially hazardous chemical, with precautions taken to

avoid inhalation, and skin and eye contact.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling [Des-Tyr1]-Met-Enkephalin. A risk assessment should be

conducted for specific laboratory tasks to determine if additional PPE is required. The following

table summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes. Must meet ANSI

Z87.1 standards.[1]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[1][2]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[1][2]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance. Gloves

should be inspected before

use and changed immediately

after contact with the peptide.

[1][2]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles.[1][3]

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.[1]

Operational Plan: Handling and Storage
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Proper handling and storage are critical to maintain the integrity of [Des-Tyr1]-Met-Enkephalin
and to ensure the safety of laboratory personnel.

Receiving and Initial Inspection
Upon receipt, visually inspect the container for any damage or compromised seals. Ensure the

product is correctly labeled.

Storage
Lyophilized Peptide: For long-term storage, keep the lyophilized powder at -20°C or colder in

a tightly sealed, desiccated container, protected from light.[1][4] Peptides containing Met

residues are prone to oxidation, so storage under anaerobic conditions is preferable.[4][5]

Peptide in Solution: Storing peptides in solution for long periods is not recommended.[3] If

necessary, create single-use aliquots and store them frozen at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[1][4] Use sterile buffers at a pH of 5-6 for storage.[6][7]

Handling
Work Area: Confine all handling of the peptide to a designated, clean, and organized

laboratory area or bench.[8]

Weighing: When handling the lyophilized powder, which can easily become airborne, work in

a fume hood or biosafety cabinet to prevent inhalation.[8] Allow the container to reach room

temperature in a desiccator before opening to prevent moisture absorption.[3][6] Weigh out

the desired amount quickly and reseal the container tightly.[3]

Solubilization: The solubility of a peptide is determined by its amino acid composition.[3] For

[Des-Tyr1]-Met-Enkephalin (Gly-Gly-Phe-Met), which is a relatively neutral and

hydrophobic peptide, it is recommended to first dissolve it in a small amount of an organic

solvent like DMSO or DMF, and then slowly dilute it with the aqueous buffer.[3][5][7]

Aliquoting: Divide the reconstituted solution into sterile, single-use aliquots to prevent

degradation from multiple freeze-thaw cycles and to minimize contamination.[1][6] Clearly

label each aliquot with the peptide name, concentration, and date.[8]
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Disposal Plan
Proper disposal is essential for laboratory safety and regulatory compliance. Peptides should

be treated as chemical waste and should not be disposed of down the drain or in regular trash.

[1]

Solid Waste: Collect all materials contaminated with the peptide, such as pipette tips, gloves,

and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.

[1]

Liquid Waste: Collect peptide solutions in a separate, clearly labeled, and sealed hazardous

waste container.

Institutional Protocols: Coordinate with your institution's environmental health and safety

(EHS) department to schedule regular pickups and ensure compliant disposal through a

licensed hazardous waste contractor.[8]

Visual Guides
The following diagrams illustrate the general workflow for handling [Des-Tyr1]-Met-Enkephalin
and the decision-making process for selecting appropriate personal protective equipment.
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General workflow for handling [Des-Tyr1]-Met-Enkephalin.
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Handling [Des-Tyr1]-Met-Enkephalin What is the task?

Weighing Lyophilized Powder

Powder

ReconstitutingSolution Prep

General Handling of Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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